5-[5,6-Bis(Methyloxy)-1h-Benzimidazol-1-Yl]-3-{[1-(2-Chlorophenyl)ethyl]oxy}-2-Thiophenecarboxamide

• Molecular Formula: C22H20ClN3O4S
• Molecular Weight: 457.9 g/mol
• IUPAC Name: 3-[(1R)-1-(2-chlorophenyl)ethoxy]-5-(5,6-dimethoxybenzimidazol-1-yl)thiophene-2-carboxamide
• InChI: InChI=1S/C22H20ClN3O4S/c1-12(13-6-4-5-7-14(13)23)30-19-10-20(31-21(19)22(24)27)26-11-25-15-8-17(28-2)18(29-3)9-16(15)26/h4-12H,1-3H3,(H2,24,27)/t12-/m1/s1
• InChI Key: UHCHLTQBLNUYRT-GFCCVEGCSA-N
• Isomeric SMILES: C[C@H](C1=CC=CC=C1Cl)OC2=C(SC(=C2)N3C=NC4=CC(=C(C=C43)OC)OC)C(=O)N
• SMILES: CC(C1=CC=CC=C1Cl)OC2=C(SC(=C2)N3C=NC4=CC(=C(C=C43)OC)OC)C(=O)N
• Appearance: Solid powder
• solubility: Soluble in DMSO
• synonyms: GSK237701A; GSK 237701A; GSK-237701A

Description

GSK237701A is an I-kappa-B kinase-3 (IKK3) inhibitor.

Scientific Research Applications

Antimicrobial Activity

• Benzimidazole derivatives, including compounds structurally related to 5-[5,6-Bis(Methyloxy)-1H-Benzimidazol-1-Yl]-3-{[1-(2-Chlorophenyl)ethyl]oxy}-2-Thiophenecarboxamide, have shown significant antimicrobial activity. For instance, novel heterocycles in this category demonstrated broad-spectrum activity against bacterial strains like Escherichia coli and Staphylococcus aureus, as well as fungal strains such as Candida albicans and Aspergillus niger (Padalkar et al., 2014).

Synthesis and Structural Studies

• The synthesis and characterization of related benzimidazole derivatives have been a focus in recent research. For example, the synthesis of oxazolo[4',5':5,6]pyrido[1,2-a]-benzimidazole derivatives and their fluorescent properties were studied, indicating the potential for diverse applications including as fluorescent whitening agents (Rangnekar & Rajadhyaksha, 1986).

Anti-Tumor Activity

• Some benzimidazole derivatives have been evaluated for anti-tumor activities. A study demonstrated that certain bis-pyrazolyl-thiazoles incorporating the thiophene moiety, similar in structure to the compound , showed promising activities against hepatocellular carcinoma cell lines (Gomha et al., 2016).

Molecular Docking Studies

• Molecular docking studies of benzimidazole derivatives bearing 1,2,4-triazole have been conducted, showing these compounds' potential as EGFR inhibitors with implications in anti-cancer therapy (Karayel, 2021).

Crystallographic Studies

• Crystallographic analysis of benzimidazole derivatives, including those with structural similarities to 5-[5,6-Bis(Methyloxy)-1H-Benzimidazol-1-Yl]-3-{[1-(2-Chlorophenyl)ethyl]oxy}-2-Thiophenecarboxamide, has contributed to understanding their molecular structures and potential interactions (Patricio-Rangel et al., 2020).